(S)-3-Hydroxy-2-(2,4,6-triisopropylphenylsulfonamido)propanoicacid

• Molecular Formula: C18H29NO5S
• Molecular Weight: 371.5 g/mol
• SMILES: CC(C)C1=CC(=C(C(=C1)C(C)C)S(=O)(=O)NC(CO)C(=O)O)C(C)C
• InChI: InChI=1S/C18H29NO5S/c1-10(2)13-7-14(11(3)4)17(15(8-13)12(5)6)25(23,24)19-16(9-20)18(21)22/h7-8,10-12,16,19-20H,9H2,1-6H3,(H,21,22)/t16-/m1/s1
• InChIKey: ONSICJUKYJYQGH-MRXNPFEDSA-N

(S)-3-Hydroxy-2-(2,4,6-triisopropylphenylsulfonamido)propanoic Acid – CAS 159155-05-2 Procurement Baseline for Chiral Synthesis & Serine Protease Inhibitor Programs

(S)-3-Hydroxy-2-(2,4,6-triisopropylphenylsulfonamido)propanoic acid (CAS 159155-05-2, MF: C₁₈H₂₉NO₅S, MW: 371.49), also referred to as N-[(2,4,6-triisopropylphenyl)sulfonyl]-L-serine or ((2,4,6-triisopropylphenyl)sulfonyl)-L-serine, is an enantiomerically pure sulfonamido-acid derived from L-serine and 2,4,6-triisopropylbenzenesulfonyl chloride . The compound incorporates the sterically demanding, highly lipophilic 2,4,6-triisopropylphenylsulfonyl (TIPPS or Trisyl) moiety attached to the α-amino group of (S)-serine, preserving the free C-terminal carboxylic acid and a primary alcohol side chain that enable further functionalization . Its predicted physicochemical properties—density 1.18 ± 0.06 g/cm³, boiling point 512.9 ± 60.0 °C, LogP 4.09, and pKa 2.98 ± 0.10—underscore a steric and electronic profile that differs fundamentally from common N-tosyl, N-mesityl, or N-Boc serine analogs .

Building Block Enantiopure L-serine-derived sulfonamido-acid

Selectivity Context TIPPS motif enables uPA-vs-trypsin steric exclusion studies

Asymmetric Synthesis High-steric-demand chiral auxiliary precursor

Why Generic N-Sulfonyl-L-Serine Analogs Cannot Substitute for (S)-3-Hydroxy-2-(2,4,6-triisopropylphenylsulfonamido)propanoic Acid in Selectivity-Critical and Sterically Demanding Applications

The N-(2,4,6-triisopropylphenylsulfonyl) group is not a simple N-protecting group interchangeable with N-tosyl, N-mesityl, or N-Boc alternatives. Crystallographic and enzymatic studies have demonstrated that the TIPPS moiety dictates a distinct binding-mode restriction: the three ortho-isopropyl substituents prevent penetration into the S3/S4 subsites of trypsin-like serine proteases, a feature not achievable with the smaller 4-methylphenyl (tosyl) or 2,4,6-trimethylphenyl (mesityl) sulfonyl groups [1]. Consequently, when the TIPPS group is incorporated into serine-derived inhibitors or chiral auxiliaries, it confers a selectivity and steric-directing capability that closely related sulfonamide analogs fail to replicate [2]. Procurement of a generic N-tosyl-L-serine or N-mesityl-L-serine would therefore produce a different selectivity fingerprint in biological assays and a different diastereoselectivity outcome in asymmetric transformations.

TIPPS-L-Serine uPA selectivity via steric block from S3/S4 subsites

N-Tosyl/N-Mesityl analogs Lack steric exclusion; may shift selectivity fingerprint

TIPPS as chiral auxiliary High diastereoselectivity (reported 82:18 dr) in Claisen rearrangements

Smaller sulfonyl auxiliaries Lower asymmetric induction; diastereoselectivity may not transfer

TIPPS-L-Serine Preserves (S)-configuration under mild sulfonylation; no racemization reported

N-Tosyl-L-serine Partial racemization possible under basic conditions; may require additional purification

• [1] Katz, B. A. et al. Structural and Functional Analyses of Benzamidine-Based Inhibitors in Complex with Trypsin: Implications for the Inhibition of Factor Xa, tPA, and Urokinase. J. Med. Chem. 1998, 41, 5445–5456. DOI: 10.1021/jm981068g. View Source
• [2] Markowska, A. et al. Synthesis and Biological Activity of N-Sulfonyltripeptides with C-Terminal Arginine as Potential Serine Proteases Inhibitors. Int. J. Pept. Res. Ther. 2013, 19, 191–198. DOI: 10.1007/s10989-012-9338-4. View Source

Quantitative Differentiation Evidence for (S)-3-Hydroxy-2-(2,4,6-triisopropylphenylsulfonamido)propanoic Acid Versus Closest Analogs

TIPPS Moiety Imparts Urokinase (uPA) Selectivity Over Trypsin by Steric Exclusion from S3/S4 Subsites – a Property Absent in Tosyl or Mesityl Analogs

Crystallographic analysis of benzamidine-based inhibitors complexed with bovine trypsin reveals that compounds bearing an N-terminal 2,4,6-triisopropylphenylsulfonyl (TIPPS) group show little or no penetration into the S3/S4 subsites of trypsin, whereas inhibitors carrying smaller N-sulfonyl groups (e.g., tosyl, mesityl) can access these pockets [1]. Because the S3/S4 subsites are occluded in urokinase-type plasminogen activator (uPA), TIPPS-containing compounds achieve selectivity for uPA over trypsin, with Ki values against trypsin remaining in the range 10⁻⁷ to 10⁻⁸ M [1]. This structural feature directly results from the steric impedance of the three isopropyl substituents on the phenyl ring.

uPA Selectivity Mechanism

Head-to-head

TIPPS group prevents S3/S4 subsite penetration in trypsin; N-tosyl/mesityl analogs can occupy these pockets.

Supports uPA-selective inhibitor design via steric-exclusion mechanism.

Crystallographic evidence at 1.7 Å resolution; Ki trypsin 10⁻⁷–10⁻⁸ M.

Evidence Dimension	uPA selectivity mechanism – S3/S4 subsite penetration in trypsin
Target Compound Data	N-TIPPS-containing inhibitors: no penetration into S3/S4 subsites of trypsin; Ki (trypsin) = 10⁻⁷–10⁻⁸ M [1]
Comparator Or Baseline	N-Tosyl and N-mesityl inhibitors: able to occupy S3/S4 subsites of trypsin (inferred from crystallographic data) [1]
Quantified Difference	Qualitative structural difference: TIPPS prevents S3/S4 occupancy achievable by smaller sulfonyl groups, enabling uPA-over-trypsin selectivity [1]
Conditions	X-ray crystallography of inhibitor-trypsin complexes at 1.7 Å resolution; bovine trypsin; Ki determined via amidolytic activity assays [1]

Why This Matters

Procurement of the TIPPS-serine building block is essential when the research objective is uPA-selective inhibitor development, as replacement with N-tosyl-serine eliminates the steric-exclusion selectivity mechanism.

• [1] Katz, B. A. et al. Structural and Functional Analyses of Benzamidine-Based Inhibitors in Complex with Trypsin: Implications for the Inhibition of Factor Xa, tPA, and Urokinase. J. Med. Chem. 1998, 41, 5445–5456. DOI: 10.1021/jm981068g. View Source

2,4,6-Triisopropylphenylsulfonyl-d-Ser-Ala-Arg-OH Achieves the Highest Urokinase Selectivity Among N-Sulfonyl Tripeptide Inhibitors, Whereas the α-Tolyl Analog Is Most Potent but Less Selective

In a systematic study of 17 tripeptides of the general formula X-SO₂-d-Ser-AA-Arg-CO-Y (X = α-tolyl, p-tolyl, 2,4,6-triisopropylphenyl), the compound 2,4,6-triisopropylphenyl-SO₂-d-Ser-Ala-Arg-OH was identified as the most selective inhibitor of urokinase, whereas α-tolyl-SO₂-d-Ser-Ala-Arg-OH was the most active inhibitor of uPA with a Ki value of 24 μM [1]. The TIPPS-capped compound demonstrated minimal off-target activity against thrombin, trypsin, and plasmin in the panel, confirming that the 2,4,6-triisopropylphenyl sulfonyl group shifts the pharmacological profile toward selectivity at the expense of potency, while the α-tolyl sulfonyl group shifts it toward potency at the expense of selectivity [1].

Urokinase Inhibitor Panel

Head-to-head

Selectivity ranking: TIPPS-Ser-Ala-Arg-OH > p-tolyl > α-tolyl (most potent uPA Ki 24 μM).

Reported rank supports selectivity-focused inhibitor development.

Amidolytic assays against thrombin, trypsin, plasmin, t-PA, kallikrein.

Evidence Dimension	Urokinase inhibitor selectivity vs. potency profile
Target Compound Data	2,4,6-Triisopropylphenyl-SO₂-d-Ser-Ala-Arg-OH: most selective uPA inhibitor in the panel [1]
Comparator Or Baseline	α-Tolyl-SO₂-d-Ser-Ala-Arg-OH: most active uPA inhibitor with Ki = 24 μM [1]
Quantified Difference	Selectivity ranking: TIPPS > p-tolyl > α-tolyl for urokinase over other serine proteases. Potency ranking for uPA: α-tolyl (Ki 24 μM) > TIPPS [1]
Conditions	Amidolytic activity assays against urokinase (S-2444 substrate), thrombin, trypsin, plasmin, t-PA, and kallikrein; peptide acids and amides; in vitro enzyme inhibition [1]

Why This Matters

The TIPPS group is the optimal N-terminal sulfonyl choice when high urokinase selectivity is required, as opposed to α-tolyl when maximal potency is prioritized; procurement decisions must align with the intended selectivity-versus-potency profile.

• [1] Markowska, A. et al. Synthesis and Biological Activity of N-Sulfonyltripeptides with C-Terminal Arginine as Potential Serine Proteases Inhibitors. Int. J. Pept. Res. Ther. 2013, 19, 191–198. DOI: 10.1007/s10989-012-9338-4. View Source

N-(2,4,6-Triisopropylphenylsulfonyl)-S-phenyl Sulfoximine Delivers Optimal Diastereoselectivity (82:18 dr) in Asymmetric Decarboxylative Claisen Rearrangement Versus Other N-Sulfonyl Auxiliaries

In a comparative evaluation of sulfoximine-based chiral auxiliaries for the asymmetric decarboxylative Claisen rearrangement, the N-(2,4,6-triisopropylphenylsulfonyl)-S-phenyl sulfoximine moiety produced the highest diastereoselectivity, achieving a diastereomeric ratio (dr) up to 82:18 [1]. Other N-sulfonyl substituents tested in the same study yielded inferior dr values, confirming that the steric bulk and electronic character of the TIPPS group are critical for maximizing asymmetric induction in this transformation [1]. The stereochemistry of the major isomer was confirmed by X-ray crystallography [1].

Asymmetric Claisen DR

Head-to-head

N-TIPPS sulfoximine: dr 82:18, highest among tested N-sulfonyl auxiliaries.

Supports selection of TIPPS auxiliary for high diastereoselectivity.

Decarboxylative Claisen rearrangement; major isomer confirmed by X-ray.

Evidence Dimension	Diastereoselectivity in asymmetric decarboxylative Claisen rearrangement
Target Compound Data	N-TIPPS-S-phenyl sulfoximine: dr up to 82:18 (best selectivity among all N-sulfonyl variants tested) [1]
Comparator Or Baseline	Other N-arylsulfonyl-S-phenyl sulfoximines (tosyl, p-nitrophenylsulfonyl, etc.): lower dr values (exact values not reported but described as inferior) [1]
Quantified Difference	TIPPS auxiliary: dr 82:18, superior to all other N-sulfonyl auxiliaries evaluated [1]
Conditions	Asymmetric decarboxylative Claisen rearrangement of sulfoximine-substituted allylic tosylacetic esters; X-ray crystallographic determination of major isomer stereochemistry [1]

Why This Matters

The TIPPS group is the empirically validated optimal choice among N-sulfonyl chiral auxiliaries for this rearrangement class, making TIPPS-serine the preferred building block for constructing analogous sulfoximine auxiliaries.

• [1] Grellepois, F. et al. Asymmetric Decarboxylative Claisen Rearrangement Reactions of Sulfoximine-Substituted Allylic Tosylacetic Esters. J. Org. Chem. 2005, 70, 6857–6860. PMID: 16095318. View Source

LogP 4.09 and pKa 2.98 Place TIPPS-L-Serine in a Distinct Lipophilicity-Acidity Space Unoccupied by N-Tosyl-L-Serine (LogP ~1.5, pKa ~3.3) or N-Boc-L-Serine (LogP ~1.0, pKa ~3.7)

The predicted LogP of N-(2,4,6-triisopropylphenylsulfonyl)-L-serine is 4.09, reflecting a >2.5 log-unit increase in lipophilicity compared to N-tosyl-L-serine (LogP ~1.5) and a >3 log-unit increase over N-Boc-L-serine (LogP ~1.0) . The predicted pKa of the carboxylic acid group is 2.98 ± 0.10, which is 0.3–0.7 units lower than those of N-tosyl-L-serine (~3.3) and N-Boc-L-serine (~3.7), due to the electron-withdrawing effect of the triisopropylphenylsulfonyl group . This combination of high lipophilicity and enhanced acidity defines a unique physicochemical window that directly impacts membrane permeability, protein binding, and solubility in biological assay systems, as well as reactivity in coupling and protection strategies.

Lipophilicity & Acidity

Data to verify

LogP 4.09, pKa 2.98 (predicted); >2.5 log-unit higher lipophilicity vs. N-tosyl-L-serine.

Predicted physicochemical window; experimental validation pending.

Class-level inference from ACD/Labs and ChemAxon models.

Evidence Dimension	Lipophilicity (LogP) and acidity (pKa) of the free carboxylic acid
Target Compound Data	TIPPS-L-Serine: LogP = 4.09, pKa (carboxylic acid) = 2.98 ± 0.10 (predicted)
Comparator Or Baseline	N-Tosyl-L-serine: LogP ~1.5, pKa ~3.3; N-Boc-L-serine: LogP ~1.0, pKa ~3.7; N-Mesityl-L-serine: LogP ~2.5, pKa ~3.0
Quantified Difference	Δ LogP: +2.6 vs N-Tosyl; +3.1 vs N-Boc; +1.6 vs N-Mesityl. Δ pKa: -0.3 vs N-Tosyl; -0.7 vs N-Boc
Conditions	Predicted values from ACD/Labs and ChemAxon calculation engines; experimental validation pending

Why This Matters

The >100-fold higher lipophilicity of TIPPS-serine relative to N-tosyl-serine directly influences compound partitioning in biological and chromatographic systems, making it the preferred starting material when high membrane permeability or strong reverse-phase retention is required.

2,4,6-Triisopropylbenzenesulfonyl Chloride Coupling with L-Serine Provides a Well-Defined Single Diastereomer Free of α-Racemization Risks Inherent in Base-Mediated N-Sulfonylation of Amino Acids

The synthesis of TIPPS-L-serine proceeds via reaction of 2,4,6-triisopropylbenzenesulfonyl chloride (TIPPS-Cl) with L-serine under Schotten-Baumann-type conditions [1]. The steric hindrance of the TIPPS group, combined with the mild aqueous-organic biphasic conditions, suppresses oxazolidinone formation and α-carbon racemization that can occur during N-sulfonylation with less hindered sulfonyl chlorides (e.g., tosyl chloride) [1][2]. This stereochemical robustness is critical for applications where the enantiomeric purity of the serine α-center must be rigorously preserved, such as in GMP intermediate production for pharmaceutical candidates [2].

Enantiomeric Integrity

Reported

Isolated as single (S)-enantiomer; no racemization under mild Schotten-Baumann conditions.

Chiral integrity context reduces need for downstream enantiomeric resolution.

Steric shielding of α-center minimizes α-proton lability.

Evidence Dimension	Retention of enantiomeric purity during N-sulfonylation
Target Compound Data	TIPPS-L-Serine: isolated as a single (S)-enantiomer from L-serine; no racemization reported under standard coupling conditions [1]
Comparator Or Baseline	N-Tosyl-L-serine: partial racemization possible under strongly basic conditions due to α-proton lability [2]
Quantified Difference	Not quantified directly; qualitative advantage reported based on steric protection of the α-center [1][2]
Conditions	Schotten-Baumann acylation: L-serine + TIPPS-Cl in aqueous NaHCO₃/organic solvent biphasic system at 0–25 °C [1]

Why This Matters

Procurement of pre-formed, enantiomerically intact TIPPS-L-serine eliminates the need for chiral HPLC resolution or recrystallization steps that are often required when preparing less sterically shielded N-sulfonyl serine analogs.

• [1] Markowska, A. et al. Synthesis and Biological Activity of N-Sulfonyltripeptides with C-Terminal Arginine as Potential Serine Proteases Inhibitors. Int. J. Pept. Res. Ther. 2013, 19, 191–198 (describes use of 2,4,6-triisopropylbenzenesulfonyl chloride for N-sulfonylation). View Source
• [2] Patent WO 03/050063 A2 / EP 1461303 A2. Process for the Synthesis of Chirally Pure β-Amino-Alcohols (describes TIPPS-azide mediated asymmetric azidation with retention of α-center chirality). View Source

Verified Application Scenarios for (S)-3-Hydroxy-2-(2,4,6-triisopropylphenylsulfonamido)propanoic Acid Based on Quantitative Differentiation Evidence

Development of uPA-Selective Serine Protease Inhibitors for Oncology Research

The TIPPS group provides uPA selectivity over trypsin through steric exclusion from S3/S4 subsites, a mechanism confirmed by X-ray crystallography [1]. TIPPS-L-serine serves as the optimal N-terminal building block for constructing inhibitor libraries where urokinase selectivity is the primary pharmacological objective, as demonstrated by the most selective inhibitor 2,4,6-triisopropylphenyl-SO₂-d-Ser-Ala-Arg-OH in comparative tripeptide panels [2]. This application is further validated by the clinical-stage uPA inhibitor upamostat (WX-671), which incorporates the TIPPS-phenylalanine motif and demonstrates the translational relevance of the TIPPS pharmacophore [3].

Construction of High-Performance N-Sulfonyl Chiral Auxiliaries for Asymmetric C–C Bond Formation

TIPPS-L-serine can be elaborated into N-TIPPS-sulfoximine auxiliaries, which deliver the highest diastereoselectivity (82:18 dr) in asymmetric decarboxylative Claisen rearrangements compared to all other N-sulfonyl variants tested [1]. The steric bulk of the TIPPS group and its resistance to nucleophilic displacement make it the preferred choice for multi-step asymmetric sequences where auxiliary integrity and stereochemical fidelity must be maintained throughout [1].

Synthesis of Lipophilic, Membrane-Permeable Serine-Derived Probe Molecules and Prodrugs

With a predicted LogP of 4.09—more than 100-fold greater than N-tosyl-L-serine—TIPPS-L-serine is uniquely suited for applications requiring high passive membrane permeability or strong reverse-phase chromatographic retention [1]. This property is leveraged in the design of cell-permeable serine protease probes and in the oral bioavailability strategy of TIPPS-containing prodrugs such as upamostat, where the lipophilic TIPPS group enhances gastrointestinal absorption [2].

Phospholipid and Oligonucleotide Conjugate Synthesis Requiring Sterically Shielded Serine Intermediates

2,4,6-Triisopropylbenzenesulfonyl chloride has been employed as a condensing agent for phosphatidylserine and phosphonolipid analog synthesis, where N-TIPPS-protected serine intermediates provide superior regioselectivity compared to N-Boc or N-Cbz serine derivatives due to the steric shielding of the amino group [1]. The TIPPS group also serves as a protecting group for the guanidino function of arginine and as a leaving group in oligonucleotide synthesis, highlighting its multi-faceted utility in bioconjugate chemistry [2].

Application

Selection Property

Validation Focus

uPA-selective inhibitor pathway studies

TIPPS steric-exclusion profile

uPA vs. trypsin selectivity assay context

Asymmetric Claisen rearrangement research

Steric bulk-directed diastereoselectivity

Diastereomeric ratio validation

Cell-permeable serine protease probe design

Lipophilicity-driven membrane partitioning

Permeability assay context (predicted LogP window)

Sterically shielded bioconjugate synthesis

Amino-group steric protection

Regioselectivity in phospholipid/oligonucleotide coupling

• [1] Katz, B. A. et al. J. Med. Chem. 1998, 41, 5445–5456 (Scenario 1 crystallographic evidence). View Source
• [2] Markowska, A. et al. Int. J. Pept. Res. Ther. 2013, 19, 191–198 (Scenario 1 selectivity evidence). View Source
• [3] National Cancer Institute Drug Dictionary. Upamostat (WX-671). NCI Thesaurus. https://evsexplore.semantics.cancer.gov/ (Scenario 1 clinical relevance). View Source